Cas no 2107-69-9 (5,6-Dimethoxy-1-indanone)

• Product Name: 5,6-Dimethoxy-1-indanone
• CAS No: 2107-69-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD00003790
• CID: 42475
• PubChem ID: 75018
• Update Time: 2026-05-22

5,6-Dimethoxy-1-indanone Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethoxy-1-indanone
• 2,3-Dihydro-5,6-dimethoxy-1H-indenone
• 5,6-Dimethoxy-2,3-dihydro-1H-inden-1-one
• 5,6-dimethoxy-2,3-dihydroinden-1-one
• 5,6-dimethoxyindan-1-one
• 1H-Inden-1-one,2,3-dihydro-5,6-dimethoxy
• 3,4-dimethoxy-1-indanone
• 5,6-dimethoxyindan-1-on
• 5,6-Dimethoxy-indan-1-one
• 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-
• 5,6-dimethoxyindanone
• 5,6-dimethoxy indanone
• F805RZI8GO
• IHMQOBPGHZFGLC-UHFFFAOYSA-N
• NSC401450
• PubChem8855
• 5,6 Dimethoxy indanone
• 5,6dimethoxyindan-1-one
• 5, 6 Dimethoxy indanone
• 5,6 dimethoxy-1-inda
• MFCD00003790
• EINECS 218-287-8
• GF-0120
• 1-Indanone, 5,6-dimethoxy-,
• DTXSID9057680
• CS-D1431
• EN300-119632
• Q27277789
• UNII-F805RZI8GO
• 5,6-bis(methyloxy)-2,3-dihydro-1H-inden-1-one
• AC-1195
• NCGC00253682-01
• 5,6-Dimethoxy-1-indanone, 97%
• AM845
• 5,6 dimethoxyindan-1-one
• DTXCID6031469
• CAS-2107-69-9
• SY013700
• NS00026780
• HMS1665M05
• 5,6-Dimethoxy-1-Indanone (Donepezil Impurity)
• BRD-K48252171-001-01-7
• 2107-69-9
• CHEMBL611356
• NSC-401450
• 1-Indanone, 5,6-dimethoxy-
• NSC 401450
• BCP08893
• A4570
• AKOS000279828
• DONEPEZIL HYDROCHLORIDE IMPURITY B [EP IMPURITY]
• D3313
• FT-0619825
• Tox21_113806
• BDBM50304446
• 5,6-DIMETHOXYINDANE-1-ONE
• DONEPEZIL HYDROCHLORIDE MONOHYDRATE IMPURITY B [EP IMPURITY]
• SCHEMBL354177
• InChI=1/C11H12O3/c1-13-10-5-7-3-4-9(12)8(7)6-11(10)14-2/h5-6H,3-4H2,1-2H
• STK741969
• BBL012470
• DONEPEZIL HYDROCHLORIDE IMPURITY B (EP IMPURITY)
• DB-025380
• FD02800

• MDL： MFCD00003790
• Inchi： 1S/C11H12O3/c1-13-10-5-7-3-4-9(12)8(7)6-11(10)14-2/h5-6H,3-4H2,1-2H3
• InChI Key： IHMQOBPGHZFGLC-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(CCC=2C=1)=O)OC

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Light yellow to white crystals
• Density: 1.1503 (rough estimate)
• Melting Point: 118-120 °C (lit.)
• Boiling Point: 139°C/2mmHg(lit.)
• Flash Point: 150.4℃
• Refractive Index: 1.4600 (estimate)
• PSA: 35.53000
• LogP: 1.83270
• Solubility: Insoluble
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5,6-Dimethoxy-1-indanone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-22
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 5,6-Dimethoxy-1-indanone

Professional Introduction to 5,6-Dimethoxy-1-indanone (CAS No. 2107-69-9)

5,6-Dimethoxy-1-indanone is a significant compound in the realm of organic chemistry and pharmaceutical research, characterized by its unique structural framework and versatile reactivity. With a Chemical Abstracts Service (CAS) number of 2107-69-9, this molecule has garnered considerable attention due to its potential applications in synthetic chemistry and medicinal chemistry. This introduction delves into the compound's properties, synthesis methods, and recent advancements in its application within the pharmaceutical industry.

The molecular structure of 5,6-Dimethoxy-1-indanone consists of a central indanone core, which is a bicyclic aromatic ketone. The presence of two methoxy groups at the 5th and 6th positions introduces additional functional sites that can be exploited for further chemical modifications. This structural motif makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds.

In terms of synthesis, 5,6-Dimethoxy-1-indanone can be prepared through various methodologies, including the oxidation of dihydrodiindanones or the cyclization of appropriately substituted phenols. Recent studies have explored catalytic approaches that enhance the efficiency and selectivity of these reactions, leading to improved yields and reduced byproduct formation. These advancements are crucial for scaling up production and ensuring cost-effectiveness in industrial applications.

The pharmaceutical relevance of 5,6-Dimethoxy-1-indanone stems from its ability to serve as a precursor for numerous pharmacologically active agents. For instance, derivatives of this compound have shown promise in the treatment of neurological disorders due to their interaction with specific neurotransmitter systems. Recent research has highlighted its role in developing novel anticonvulsants and anxiolytics, where its structural features contribute to enhanced binding affinity and reduced side effects.

Moreover, the methoxy groups in 5,6-Dimethoxy-1-indanone provide opportunities for further functionalization through techniques such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These modifications have led to the discovery of new compounds with diverse biological activities, including anti-inflammatory and anticancer properties. The flexibility offered by this scaffold allows chemists to tailor the molecule for specific therapeutic targets.

The exploration of natural product analogs has also been a focal point in recent investigations involving 5,6-Dimethoxy-1-indanone. By leveraging computational chemistry and biosynthetic pathways, researchers have identified structurally related compounds that mimic natural products known for their therapeutic effects. This approach not only expands the chemical space but also provides insights into the molecular mechanisms underlying drug action.

In conclusion, 5,6-Dimethoxy-1-indanone (CAS No. 2107-69-9) represents a cornerstone in modern medicinal chemistry. Its unique structural features and synthetic accessibility make it an indispensable tool for drug discovery and development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an even greater role in addressing unmet medical needs.